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Compound of Interest

Compound Name: Phenyl chloroformate

Cat. No.: B146348 Get Quote

For researchers, scientists, and drug development professionals, the proper handling of

reactive chemical reagents is paramount to ensuring a safe and productive laboratory

environment. Phenyl chloroformate, a versatile reagent used in the synthesis of carbonates,

carbamates, and in peptide coupling reactions, presents significant health and safety risks if

not managed correctly.[1][2] This in-depth technical guide provides a comprehensive overview

of the safety precautions and handling guidelines for phenyl chloroformate, incorporating

quantitative data, detailed procedural protocols, and logical workflow diagrams to mitigate risks

associated with its use.

Hazard Identification and Classification
Phenyl chloroformate is classified as a hazardous substance with multiple risk factors. It is a

combustible liquid that is harmful if swallowed and fatal if inhaled.[3][4][5] The substance is

corrosive and can cause severe skin burns and eye damage.[3][4][5] Additionally, it may cause

respiratory irritation and is corrosive to metals.[3][5]

GHS Hazard Statements: H227, H290, H302, H314, H330, H335[5][6]

Physical and Chemical Properties
A thorough understanding of the physical and chemical properties of phenyl chloroformate is

essential for its safe handling and storage.
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Property Value Reference

Appearance Colorless to light yellow liquid [7][8]

Odor Pungent, strong [1][8][9][10]

Molecular Formula C7H5ClO2 [3]

Molecular Weight 156.57 g/mol [3]

Boiling Point 74 - 75 °C at 17 hPa [7]

Melting Point/Freezing Point -24.99 °C [7]

Flash Point 69 °C (closed cup) [7][8][10]

Vapor Pressure
0.89 hPa at 20 °C; 5.51 hPa at

50 °C
[7]

Vapor Density 5.40 - 5.41 (Air = 1.0) [3][7]

Specific Gravity / Density 1.244 - 1.248 g/cm³ at 25 °C [3][4][7]

Solubility
Decomposes in contact with

water
[3]

Autoignition Temperature 540 °C / 1004 °F [3][10]

Exposure Controls and Personal Protection
To minimize exposure and ensure personal safety, a multi-layered approach combining

engineering controls, administrative controls, and personal protective equipment (PPE) is

mandatory.

Engineering Controls
Ventilation: All work with phenyl chloroformate must be conducted in a well-ventilated area,

preferably within a chemical fume hood.[1][7][11][12] Above 69°C, a closed system and

ventilation are required.[10][12]

Emergency Equipment: Emergency eye wash fountains and safety showers must be readily

available in the immediate vicinity of any potential exposure.[1]
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Personal Protective Equipment (PPE)
PPE Type Specifications Reference

Eye/Face Protection

Chemical safety goggles or

safety glasses and a face

shield (8-inch minimum).

[1][5]

Skin Protection

Chemical-resistant gloves

(inspect before use) and a

complete suit protecting

against chemicals.

[1][5]

Respiratory Protection

In case of inadequate

ventilation or when

vapors/aerosols are

generated, wear a full-face

respirator with appropriate

cartridges (e.g., type ABEK) or

a self-contained breathing

apparatus (SCBA).[1][5][12]

Footwear Safety shoes. [1]

Handling and Storage
Safe Handling Procedures

Do not handle until all safety precautions have been read and understood.[1]

Avoid contact with skin, eyes, and clothing.[5][7][11]

Do not breathe fumes, mist, spray, or vapors.[1][4][7]

Wash hands thoroughly after handling.[1][4][7][11]

Keep away from heat, sparks, open flames, and hot surfaces.[3][7][11]

Use non-sparking tools and take measures to prevent the buildup of electrostatic charge.[5]

[7][12]
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Do not eat, drink, or smoke when using this product.[1][4][7]

Storage Requirements
Store in a cool, dry, and well-ventilated place.[3][7][11]

Keep containers tightly closed when not in use.[1][3][7][11] Opened containers must be

carefully resealed and kept upright.[5][7]

Recommended storage temperature is 2 - 8 °C in an explosion-proof refrigerator.[1][7][11]

Store under an inert gas as the material is moisture-sensitive.[1][5]

Store in a corrosive-resistant container with a resistant inner liner.[7]

Keep away from incompatible materials such as strong oxidizing agents, amines, bases, and

alcohols.[2][3][7][9]

Emergency Procedures
First Aid Measures
Immediate medical attention is critical in all cases of exposure.
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Exposure Route First Aid Protocol Reference

Inhalation

Remove the person to fresh air

and keep them comfortable for

breathing. If not breathing, give

artificial respiration. Get

immediate medical

advice/attention.

[1][4][5][7][11]

Skin Contact

Immediately remove all

contaminated clothing. Wash

the affected area with plenty of

soap and water for at least 15

minutes. Get immediate

medical advice/attention.

[1][4][5][7][11]

Eye Contact

Immediately flush eyes

thoroughly with water for at

least 15 minutes. Remove

contact lenses if present and

easy to do. Continue rinsing.

Get immediate medical

advice/attention.

[1][4][5][7]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Get

immediate medical

advice/attention.

[1][4][5][7][11]

Spill and Leak Procedures
In the event of a spill, immediate and appropriate action is necessary to prevent harm to

personnel and the environment.

Immediate Actions: Evacuate unnecessary personnel and ensure adequate ventilation.[1][4]

[7] Eliminate all ignition sources.[9][11]
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Personal Protection: Only qualified personnel equipped with suitable protective equipment,

including respiratory protection, should intervene.[1][4][7]

Containment: Stop the leak if it is safe to do so.[1] For small spills, absorb with a dry, inert

chemical absorbent. For large spills, dike for recovery or absorb with appropriate material.[1]

Do not use water.[9]

Clean-up: Use non-sparking tools to collect the absorbed material and place it in a suitable,

closed container for disposal.[11][12]

Environmental Precautions: Prevent the spill from entering sewers or public waters.[1][7]

Stability and Reactivity
Reactivity: Phenyl chloroformate reacts violently with water, generating heat and corrosive

gases.[1][3] It is incompatible with strong oxidizing agents, alcohols, amines, and bases.[2]

[3][7][9]

Chemical Stability: The substance is stable under recommended storage conditions.[7]

Conditions to Avoid: Heat, flames, sparks, and exposure to moisture.[7][11]

Hazardous Decomposition Products: Thermal decomposition generates carbon oxides and

hydrogen chloride gas.[1][3][7]

Disposal Considerations
Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.[3][11] Disposal should be handled by a licensed professional waste disposal

service.[5] Do not empty into drains.[3][7]

Diagrams
Logical Workflow for Phenyl Chloroformate Spill
Response
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Phenyl Chloroformate Spill Occurs
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Exposure to
Phenyl Chloroformate

Route of Exposure?

Inhalation

 

Skin Contact

 

Eye Contact

 

Ingestion
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Keep Comfortable

Artificial Respiration if Needed

Remove Contaminated Clothing
Wash with Soap & Water (15+ min)

Flush Eyes with Water (15+ min)
Remove Contact Lenses if Possible

Do NOT Induce Vomiting
Rinse Mouth with Water

Seek Immediate
Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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